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Introduction

Solvent Orange 45, also identified by its Colour Index name C.I. 11700 and CAS number
13011-62-6, is a metal complex solvent dye.[1][2] It belongs to the single azo class of dyes and
is notable for its vibrant orange-yellow hue.[1][3][4] This technical guide provides a
comprehensive overview of its chemical structure, properties, synthesis, and analytical
methodologies. While its primary applications are in the industrial sector for coloring plastics,
inks, and coatings, this document aims to provide a detailed chemical understanding for a
scientific audience.[3][5][6][7]

Chemical Structure and Identity

Solvent Orange 45 is a cobalt complex.[1][2][8] Specifically, it is a 2:1 complex, meaning two
molecules of an azo dye ligand are coordinated to a central cobalt ion.[1][2][8] The ligand is
formed by the diazotization of 2-amino-4-nitrophenol and subsequent coupling with 3-oxo-N-
phenylbutanamide (also known as acetoacetanilide).[1][8]

The molecular structure leads to some ambiguity in reported molecular formulas and weights.
The initial azo dye has a formula of C16H14N405 and a molecular weight of 342.31 g/mol .[1]
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However, the final cobalt complex is more accurately represented with a formula of
C32H24CoN8010-H and a molecular weight of approximately 742.54 g/mol .[2][8]

Synonyms:

C.l. Solvent Orange 45[1]
o Oil Orange 881[9]

e Fast Yellow 3RE[9]

e Solvent Orange 5A[9]

» Oil Orange 814[9]

e Yellow 3108[9]

e Zapon Fast Yellow 3RE[8]
» Vali Fast Yellow 3108][8]

Physicochemical Properties

Solvent Orange 45 is a deep yellow or orange powder that is insoluble in water and benzene.
[1][3][10] It exhibits good stability in a 5% sodium carbonate solution and remains stable at
temperatures up to 180°C.[3][10] In a 5% hydrochloric acid solution, its color changes to green.
[11[3][10]

Data Tables

Table 1: General Properties of Solvent Orange 45
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Property Value
CAS Number 13011-62-6[1]
Colour Index 11700[1]

Molecular Formula

C32H24CoN8010-H[8]

Molecular Weight 742.54 g/mol [2][8]

Appearance Orange to deep yellow powder[1][10]
Boiling Point 554.3°C at 760 mmHg[8]

Flash Point 289.1°C[8][11]

Heat Resistance

Stable up to 180°C[4]

Table 2: Solubility of Solvent Orange 45

Solvent

Solubility (g/L)

Ethanol

Soluble (scarlet fluorescent red solution)[9], 500
g/L[6]

Methyl Ethyl Ketone (MEK)

> 500 g/L[5][7]

1-methoxy-2-propanol 200 g/L[6]
2-ethoxyethanol 200 g/L
Ethyl Acetate 80 g/L
Toluene 50 g/L
n-propanol 20 g/L[6]
Water Insoluble[1]
Benzene Insoluble[1]
Table 3: Quality Control Specifications
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Parameter Specification
Dyeing Strength 98-102%[5][7]
pH Value 6.0-8.0[5][7]
Moisture Content < 2.0%[5][7]
Insolubles (in MEK) < 1.0%[5][7]

Table 4: Resistance Properties

Property Rating
Light Fastness 5-6[4]
Acid Resistance 4[4]
Alkali Resistance 5[4]
Water Resistance 5[4]

Experimental Protocols
Synthesis of Solvent Orange 45

The manufacturing process for Solvent Orange 45 involves a multi-step chemical synthesis.[1]

[8]

Materials:

2-amino-4-nitrophenol

Sodium nitrite (NaNO2)

Hydrochloric acid (HCI)

3-o0x0-N-phenylbutanamide (acetoacetanilide)

Sodium hydroxide (NaOH) or other suitable base
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e Acobalt (1) salt (e.g., cobalt chloride or cobalt acetate)

e Solvents (e.g., water, ethanol)

Procedure:

» Diazotization:
o Dissolve 2-amino-4-nitrophenol in an aqueous solution of hydrochloric acid.
o Cool the solution to 0-5°C in an ice bath.

o Slowly add a solution of sodium nitrite while maintaining the low temperature to form the
diazonium salt.

e Coupling Reaction:

o Separately, dissolve 3-oxo-N-phenylbutanamide in an alkaline aqueous solution (e.g.,
using sodium hydroxide).

o Slowly add the cold diazonium salt solution to the solution of the coupling agent.

o Maintain the temperature and pH to facilitate the coupling reaction, resulting in the
formation of the monoazo dye precipitate.

o Complexation:

o

Isolate the monoazo dye precipitate by filtration.

[¢]

Resuspend the dye in a suitable solvent (e.g., ethanol).

[¢]

Add a cobalt (Il) salt solution to the dye suspension.

[e]

Heat the mixture to facilitate the formation of the 2:1 cobalt-dye complex.

¢ Isolation and Purification:

o Cool the reaction mixture to allow the Solvent Orange 45 complex to precipitate.
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o Filter the product, wash with water and/or a suitable solvent to remove impurities.

o Dry the final product to obtain a powder.[8]

Analytical Methods

UV-Visible Spectrophotometry:
This technique can be used for the quantitative analysis of Solvent Orange 45 in solution.

Methodology:

Prepare a stock solution of Solvent Orange 45 of known concentration in a suitable solvent
(e.g., ethanol or MEK).

» Create a series of standard solutions of decreasing concentration by serial dilution of the
stock solution.

e Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax).

e Plot a calibration curve of absorbance versus concentration.

e Measure the absorbance of the unknown sample solution and determine its concentration
using the calibration curve.

High-Performance Liquid Chromatography/Electrospray lonization Mass Spectrometry
(HPLC/ESI-MS):

This method is suitable for the separation, identification, and quantification of Solvent Orange
45, especially in complex mixtures.

Methodology:

o Chromatographic Separation:

o Employ a reversed-phase HPLC system with a C18 column.
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o A suitable mobile phase could be an isocratic or gradient mixture of acetonitrile and water
containing a modifier like ammonium acetate (e.g., 5 mM).[9]

e Mass Spectrometric Detection:

o Use an electrospray ionization (ESI) source, typically in negative ion mode, as metal
complex azo dyes often form stable [M-H]~ ions.[9]

o The mass spectrometer will detect the deprotonated molecule of the complex, allowing for
confirmation of its molecular weight.

o Tandem mass spectrometry (MS/MS) can be used to fragment the parent ion, providing
structural information about the dye ligand.

Visualizations
Synthesis Workflow

Diazotization

2-amino-4-nitrophenol }—{ NaNO2, HCI (0-5°C) }—V‘ Di i Salt }

Coupling Reaction

3-0x0-N-phenylbutanamide }—{ Aqueous Base }—>

Coupling Agent Solution }»——»{ Monoazo Dye }> -------------

Complexation Final Product

Cobalt (II) Salt }‘--P{ Solvent Orange 45 }-—I' Filtration, Washing, Drying H Purified Solvent Orange 45 Powder

Click to download full resolution via product page

Caption: Synthesis workflow for Solvent Orange 45.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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